Cas no 548458-05-5 (7-Fluoro-4-nitro-1H-indole)

• Product Name: 7-Fluoro-4-nitro-1H-indole
• CAS No: 548458-05-5
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD25460309
• CID: 1591888
• PubChem ID: 59999340
• Update Time: 2025-04-21

7-Fluoro-4-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-4-nitro-1H-indole
• 1H-Indole, 7-fluoro-4-nitro-
• CS-0322939
• DPQBBZICAPJZLA-UHFFFAOYSA-N
• F18097
• MFCD25460309
• SCHEMBL6362482
• AKOS025395966
• SY232968
• A870343
• 548458-05-5

• MDL： MFCD25460309
• Inchi： 1S/C8H5FN2O2/c9-6-1-2-7(11(12)13)5-3-4-10-8(5)6/h1-4,10H
• InChI Key： DPQBBZICAPJZLA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=CNC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.03355
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 58.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles